Cas no 1334371-13-9 (5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 1334371-13-9
• MF: C₂₁H₂₁FN₈O
• MW: 420.442846059799
• CID: 6329473
• PubChem ID: 56724467
• Update Time: 2025-06-08

5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CCG-317384
• 1334371-13-9
• 5-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• AKOS024533589
• 5-(4-(4-fluorophenyl)piperazin-1-yl)-N-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• F6143-0189
• 5-[4-(4-fluorophenyl)piperazin-1-yl]-N-(4-methoxyphenyl)-2H-triazolo[4,5-d]pyrimidin-7-amine
• VU0533344-1

• Inchi： 1S/C21H21FN8O/c1-31-17-8-4-15(5-9-17)23-19-18-20(27-28-26-18)25-21(24-19)30-12-10-29(11-13-30)16-6-2-14(22)3-7-16/h2-9H,10-13H2,1H3,(H2,23,24,25,26,27,28)
• InChI Key： VADCOURCMYKIQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1CCN(C2=NC3C(C(NC4C=CC(=CC=4)OC)=N2)=NNN=3)CC1

Computed Properties

• Exact Mass: 420.18223549g/mol
• Monoisotopic Mass: 420.18223549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.1Ų

Additional information on 5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Research Brief on 5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS: 1334371-13-9)

Recent studies have highlighted the potential of 5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine (CAS: 1334371-13-9) as a promising compound in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique triazolopyrimidine core and substituted phenylpiperazine moiety, has garnered attention for its potential applications in targeted therapies, particularly in oncology and neurological disorders.

The compound's mechanism of action has been investigated in several recent studies, with findings suggesting its role as a potent kinase inhibitor. Specifically, research indicates that 1334371-13-9 exhibits selective inhibition against certain protein kinases involved in cell proliferation pathways. This selectivity profile makes it a valuable candidate for further development as a targeted therapeutic agent with potentially reduced off-target effects compared to existing broad-spectrum kinase inhibitors.

Structural-activity relationship (SAR) studies published in the past year have provided insights into the molecular determinants of 1334371-13-9's biological activity. The 4-fluorophenylpiperazine moiety appears crucial for maintaining high binding affinity to target kinases, while the 4-methoxyphenyl group contributes to metabolic stability. These findings have important implications for the design of next-generation derivatives with improved pharmacokinetic properties.

In vitro and in vivo pharmacological evaluations have demonstrated promising results. Recent preclinical data show that 1334371-13-9 exhibits nanomolar potency against selected cancer cell lines while showing minimal cytotoxicity toward normal cells. Particularly noteworthy are its effects on cancer stem cells, suggesting potential applications in preventing tumor recurrence and metastasis.

The compound's potential extends beyond oncology. Emerging research indicates that 1334371-13-9 may have applications in neurological disorders due to its ability to modulate specific neurotransmitter systems. This dual potential in both oncology and neuroscience makes it an exceptionally interesting molecule for further investigation.

Current challenges in the development of 1334371-13-9 include optimizing its solubility and bioavailability profile. Several research groups are actively working on formulation strategies and prodrug approaches to address these limitations. Recent patent filings suggest that significant progress is being made in this area, with new crystalline forms and salt formulations showing improved physicochemical properties.

The safety profile of 1334371-13-9, as reported in recent toxicology studies, appears favorable within therapeutic dose ranges. However, comprehensive safety assessments in higher organisms are still ongoing, and these results will be critical for determining the compound's translational potential.

In conclusion, 5-4-(4-fluorophenyl)piperazin-1-yl-N-(4-methoxyphenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine represents a promising chemical entity with multiple potential therapeutic applications. Its unique structural features and selective biological activity make it worthy of continued investigation. Future research directions likely include further optimization of its pharmacological properties, expansion of its therapeutic indications, and progression through preclinical development stages.